N-(5-fluoro-2-methylphenyl)-2-methylbenzamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-methylbenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-5-3-4-6-13(10)15(18)17-14-9-12(16)8-7-11(14)2/h3-9H,1-2H3,(H,17,18)
• InChI Key: JPWSFDFFAIELRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2-methylbenzamide is a chemical compound commonly known as FMA-1. It is a member of the benzamide family and has been extensively studied for its potential use in scientific research. FMA-1 is a synthetic compound that is not found in nature and is primarily used in laboratory experiments.

Mechanism of Action

FMA-1 binds to the sigma-1 receptor, which is a transmembrane protein that is located in the endoplasmic reticulum and plasma membrane. The binding of FMA-1 to the sigma-1 receptor modulates its activity, leading to changes in intracellular signaling pathways. FMA-1 has been shown to increase the release of neurotransmitters, including dopamine and serotonin, which may have implications for the treatment of depression and other mood disorders.
Biochemical and Physiological Effects:
FMA-1 has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters, including dopamine and serotonin, which may have implications for the treatment of depression and other mood disorders. FMA-1 has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

FMA-1 has several advantages for lab experiments. It is a synthetic compound that is relatively easy to synthesize, and it has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. However, FMA-1 also has some limitations. It has not been extensively studied in vivo, and its effects on the sigma-1 receptor in vivo are not well understood. Additionally, FMA-1 has not been studied in clinical trials, so its potential therapeutic applications are not yet known.

Future Directions

There are several future directions for the study of FMA-1. One potential direction is the development of FMA-1 analogs with improved binding affinity and selectivity for the sigma-1 receptor. Another potential direction is the study of FMA-1 in animal models of neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, the potential therapeutic applications of FMA-1 should be further explored through clinical trials. Overall, FMA-1 has the potential to be a useful tool for studying the sigma-1 receptor and may have implications for the treatment of various neurological disorders.

Synthesis Methods

The synthesis of FMA-1 involves the reaction of 5-fluoro-2-methylbenzoic acid with thionyl chloride to form 5-fluoro-2-methylbenzoyl chloride. This intermediate compound is then reacted with 2-aminotoluene to form FMA-1. The synthesis method for FMA-1 is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

FMA-1 has been extensively studied for its potential use in scientific research. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein found in the brain and other organs. The sigma-1 receptor is involved in various physiological processes, including cell survival, neuroprotection, and neurotransmitter release. FMA-1 has been shown to modulate the activity of the sigma-1 receptor, which has potential implications for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.